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Compound of Interest

Compound Name: Acetonitrile water

Cat. No.: B8633557

For researchers, scientists, and drug development professionals, a thorough understanding of
the physicochemical properties of solvent mixtures is paramount for experimental design, data
interpretation, and process optimization. Acetonitrile-water mixtures are among the most
common binary solvent systems utilized in a vast array of scientific applications, including
reversed-phase chromatography, organic synthesis, electrochemistry, and drug formulation.
This technical guide provides a comprehensive overview of the core properties of acetonitrile-
water mixtures, presenting quantitative data in accessible tables, detailing experimental
protocols for property measurement, and illustrating key concepts with diagrams.

Physicochemical Properties

The properties of acetonitrile-water mixtures are highly dependent on the composition and
temperature. The interactions between acetonitrile and water molecules, primarily hydrogen
bonding and dipole-dipole interactions, lead to non-ideal behavior, which is reflected in the

variation of their physical properties.

Table 1: Density of Acetonitrile-Water Mixtures at 25°C
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Mole Fraction of Acetonitrile (x_ACN) Density (g/lcm?)
0.000 0.9971
0.100 0.9735
0.200 0.9431
0.300 0.9103
0.400 0.8776
0.500 0.8462
0.600 0.8172
0.700 0.7918
0.800 0.7708
0.900 0.7548
1.000 0.7767[1]

Table 2: Viscosity of Acetonitrile-Water Mixtures at 25°C
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Mole Fraction of Acetonitrile (x_ACN) Viscosity (cP)
0.000 0.890
0.100 1.223
0.200 1.306
0.300 1.235
0.400 1.091
0.500 0.925
0.600 0.762
0.700 0.618
0.800 0.501
0.900 0.409
1.000 0.346[1]

Note: Viscosity exhibits a maximum at a mole fraction of acetonitrile of approximately 0.2,
indicating strong intermolecular interactions at this composition.

Table 3: Static Dielectric Constant of Acetonitrile-Water
Mixtures at 25°C[2][3]
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Mole Fraction of Acetonitrile (x_ACN) Dielectric Constant (g)
0.000 78.54
0.100 72.10
0.200 65.90
0.300 60.10
0.400 54.80
0.500 50.10
0.600 46.00
0.700 42.50
0.800 39.60
0.900 37.30
1.000 35.90

Table 4: Surface Tension of Acetonitrile-Water Mixtures
at 298.15 K[4]

Mole Fraction of Acetonitrile (x_ACN) Surface Tension (mN/m)
0.0000 72.03
0.0499 53.64
0.1025 45.83
0.2011 37.52
0.3008 33.15
0.5000 29.58
0.6991 27.53
0.8998 26.51
1.0000 28.91
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Table 5: Refractive Index (n_D) of Acetonitrile-Water
Mixtures at 25°C[5]

Mole Fraction of Acetonitrile (x_ACN) Refractive Index (n_D)
0.00 1.3325
0.05 1.3350
0.10 1.3375
0.20 1.3410
0.30 1.3430
0.40 1.3440
0.50 1.3445
0.60 1.3440
0.70 1.3430
0.80 1.3415
0.90 1.3390
1.00 1.3416

Phase Behavior

Acetonitrile and water are completely miscible at ambient temperature and pressure.[2]
However, their mixtures exhibit complex phase behavior under different conditions, including
the formation of azeotropes and phase separation at low temperatures or upon the addition of
salts.

Vapor-Liquid Equilibrium (VLE)

Acetonitrile and water form a minimum-boiling azeotrope. At atmospheric pressure (1 atm), the
azeotrope boils at approximately 76.5°C and has a composition of about 83.7% acetonitrile by
mole fraction. The VLE data is crucial for designing distillation processes for solvent separation
and recycling.
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Vapor-Liquid Equilibrium of Acetonitrile-Water at 1 atm
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Caption: Conceptual Vapor-Liquid Equilibrium Diagram for Acetonitrile-Water.

Liquid-Liquid Equilibrium (LLE)

While miscible under normal conditions, acetonitrile-water mixtures can undergo phase
separation at low temperatures, forming a water-rich phase and an acetonitrile-rich phase.[3]
This behavior is influenced by the composition of the mixture. The upper critical solution
temperature (UCST) is the temperature above which the two liquids are completely miscible in
all proportions.

Solid-Liquid Equilibrium (SLE)
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The solid-liquid phase diagram of acetonitrile-water mixtures shows the freezing points of the
mixtures.[3] The diagram is characterized by a eutectic point, which is the composition and
temperature at which the liquid mixture freezes to form a solid mixture of the two components.

Spectroscopic Properties

Spectroscopic analysis provides insights into the molecular interactions and structural
organization of acetonitrile-water mixtures.

e Raman Spectroscopy: Studies on the C=N stretching band of acetonitrile in water mixtures
reveal changes in the local environment of the acetonitrile molecules.[2][4] The band shape
and position are sensitive to hydrogen bonding interactions with water molecules.[2][4]

 NMR Spectroscopy:1H NMR studies of water-acetonitrile mixtures show that the chemical
shift of the water proton is dependent on the composition, providing information about the
extent of hydrogen bonding between water molecules and between water and acetonitrile
molecules.[5][6] These studies suggest the existence of different structural regions within the
mixture as the composition is varied.[5][6]

« Infrared (IR) Spectroscopy: IR spectroscopy, particularly in the O-H stretching region of
water, is used to investigate the hydrogen-bonding network in the mixtures.[7] The results
indicate a monotonic decrease in water-water hydrogen bonds as the acetonitrile
concentration increases.[7]

Experimental Protocols

Accurate measurement of the physicochemical properties of acetonitrile-water mixtures is
crucial for their effective application. Below are detailed methodologies for key experiments.

Experimental Workflow for Property Measurement

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://pubs.aip.org/aip/jcp/article/126/9/091103/925802/Phase-separation-of-acetonitrile-water-mixtures
https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra13639c/unauth
https://apps.dtic.mil/sti/citations/ADA234921
https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra13639c/unauth
https://apps.dtic.mil/sti/citations/ADA234921
https://connectsci.au/ch/article-pdf/32/6/1379/91058/ch9791379.pdf
https://pubs.rsc.org/en/content/articlelanding/2016/cp/c6cp05024g
https://connectsci.au/ch/article-pdf/32/6/1379/91058/ch9791379.pdf
https://pubs.rsc.org/en/content/articlelanding/2016/cp/c6cp05024g
https://pubs.acs.org/doi/pdf/10.1021/jp9639511
https://pubs.acs.org/doi/pdf/10.1021/jp9639511
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8633557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: General experimental workflow for measuring physicochemical properties.
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Density Measurement

Method: Pycnometry

Calibration: Clean and dry a pycnometer of known volume. Weigh the empty pycnometer. Fill
it with deionized water of a known temperature and weigh it again. Calculate the exact
volume of the pycnometer using the known density of water at that temperature.

Measurement: Empty and dry the pycnometer. Fill it with the acetonitrile-water mixture of
interest at the same temperature. Weigh the filled pycnometer.

Calculation: The density of the mixture is calculated by dividing the mass of the mixture
(mass of filled pycnometer minus mass of empty pycnometer) by the calibrated volume of
the pycnometer.

Viscosity Measurement

Method: Ubbelohde Viscometer

Preparation: Clean and dry the Ubbelohde viscometer. Pipette a known volume of the
acetonitrile-water mixture into the viscometer.

Equilibration: Place the viscometer in a constant temperature water bath and allow it to
equilibrate for at least 15-20 minutes.

Measurement: Using a pipette bulb, draw the liquid up through the capillary tube to above
the upper timing mark. Release the pressure and allow the liquid to flow down. Start a
stopwatch when the meniscus passes the upper timing mark and stop it when it passes the
lower timing mark. Repeat this measurement at least three times.

Calculation: The kinematic viscosity is calculated using the equation v = C * t, where C is the
viscometer constant and t is the average flow time. The dynamic viscosity (n) is then
calculated by multiplying the kinematic viscosity by the density of the mixture (n =v * p). The
viscometer constant (C) is determined by performing the same procedure with a liquid of
known viscosity (e.g., water).

Dielectric Constant Measurement
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Method: Capacitance Measurement

¢ Instrumentation: A thermostated cylindrical capacitance cell connected to a capacitance
meter is used.[8]

» Calibration: The capacitance meter system is calibrated by measuring the capacitances of
pure solvents with well-known dielectric constants at various temperatures (e.g., water,
methanol, pure acetonitrile).[3]

o Measurement: The capacitance of the cell filled with the acetonitrile-water mixture is
measured at the desired temperature.

e Calculation: The dielectric constant of the mixture is determined from the measured
capacitance relative to the calibrated values.

Applications in Research and Development

The unique and tunable properties of acetonitrile-water mixtures make them indispensable in
various scientific fields.

* Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): Acetonitrile-water is
a widely used mobile phase in RP-HPLC. The ability to precisely control the polarity of the
mobile phase by varying the acetonitrile-to-water ratio allows for the efficient separation of a
wide range of analytes. The low viscosity and UV transparency of these mixtures are also
advantageous.

o Electrochemistry: The dielectric constant of the mixture influences the solubility and
dissociation of electrolytes, as well as the rates of electrochemical reactions. The wide
electrochemical window of acetonitrile makes these mixtures suitable for various
electrochemical studies.

» Organic Synthesis: Acetonitrile-water mixtures can serve as a reaction medium for various
organic reactions, particularly those involving both polar and non-polar reactants. The
miscibility with a wide range of organic solvents and water makes it a versatile solvent
system.[2]
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» Drug Development: In drug formulation, understanding the solubility and stability of active
pharmaceutical ingredients (APIs) in different solvent systems is critical. Acetonitrile-water
mixtures are often used in pre-formulation studies to characterize the properties of drug

candidates.

Logical Relationship of Properties

The physicochemical properties of acetonitrile-water mixtures are interconnected. For instance,
changes in intermolecular forces with composition affect both viscosity and surface tension.

Intermolecular Forces
(H-bonding, dipole-dipole)
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Caption: Interrelationship of physicochemical properties of acetonitrile-water mixtures.

This technical guide provides a foundational understanding of the key properties of acetonitrile-
water mixtures. For specific applications, it is recommended to consult the primary literature for
more detailed data and advanced characterization techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 12 /13 Tech Support


https://www.isca.in/rjcs/Archives/v12/i1/11.ISCA-RJCS-2021-015.pdf
https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra13639c/unauth
https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra13639c/unauth
https://pubs.aip.org/aip/jcp/article/126/9/091103/925802/Phase-separation-of-acetonitrile-water-mixtures
https://apps.dtic.mil/sti/citations/ADA234921
https://connectsci.au/ch/article-pdf/32/6/1379/91058/ch9791379.pdf
https://pubs.rsc.org/en/content/articlelanding/2016/cp/c6cp05024g
https://pubs.rsc.org/en/content/articlelanding/2016/cp/c6cp05024g
https://pubs.rsc.org/en/content/articlelanding/2016/cp/c6cp05024g
https://pubs.acs.org/doi/pdf/10.1021/jp9639511
https://pubs.acs.org/doi/10.1021/je700055p
https://www.benchchem.com/product/b8633557#acetonitrile-water-mixture-properties-for-researchers
https://www.benchchem.com/product/b8633557#acetonitrile-water-mixture-properties-for-researchers
https://www.benchchem.com/product/b8633557#acetonitrile-water-mixture-properties-for-researchers
https://www.benchchem.com/product/b8633557#acetonitrile-water-mixture-properties-for-researchers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8633557?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8633557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8633557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

